Cas no 1341384-88-0 (methyl 3-(1-methyl-1H-pyrazol-5-yl)prop-2-ynoate)

• Product Name: methyl 3-(1-methyl-1H-pyrazol-5-yl)prop-2-ynoate
• CAS No: 1341384-88-0
• MF: C₈H₈N₂O₂
• MW: 164.161321640015
• CID: 5295531
• Update Time: 2025-11-02

methyl 3-(1-methyl-1H-pyrazol-5-yl)prop-2-ynoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(1-methyl-1H-pyrazol-5-yl)prop-2-ynoate
• Methyl 3-(1-methyl-1h-pyrazol-5-yl)propiolate
• methyl3-(1-methyl-1H-pyrazol-5-yl)prop-2-ynoate
• 2-Propynoic acid, 3-(1-methyl-1H-pyrazol-5-yl)-, methyl ester

• Inchi： 1S/C8H8N2O2/c1-10-7(5-6-9-10)3-4-8(11)12-2/h5-6H,1-2H3
• InChI Key： WSWWNHRJAGERFG-UHFFFAOYSA-N
• SMILES： O(C)C(C#CC1=CC=NN1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 238
• XLogP3: 0.7
• Topological Polar Surface Area: 44.1

Additional information on methyl 3-(1-methyl-1H-pyrazol-5-yl)prop-2-ynoate

Methyl 3-(1-methyl-1H-pyrazol-5-yl)prop-2-ynoate (CAS No. 1341384-88-0): A Comprehensive Overview

Methyl 3-(1-methyl-1H-pyrazol-5-yl)prop-2-ynoate (CAS No. 1341384-88-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemicals, and material science. This ester derivative, featuring a 1-methyl-1H-pyrazole moiety, is widely utilized as a key intermediate in the synthesis of various bioactive molecules. Its unique structural properties make it an attractive building block for researchers exploring novel drug candidates and functional materials.

The compound's molecular formula is C₈H₈N₂O₂, with a molecular weight of 164.16 g/mol. The presence of both methyl prop-2-ynoate and 1-methylpyrazole groups contributes to its reactivity and versatility in organic synthesis. Researchers often employ methyl 3-(1-methyl-1H-pyrazol-5-yl)prop-2-ynoate in click chemistry reactions, owing to the alkyne functionality that readily participates in Huisgen cycloadditions.

In recent years, the demand for pyrazole-containing compounds has surged, particularly in pharmaceutical research. This trend aligns with current industry focus on heterocyclic compounds for drug discovery, as evidenced by numerous publications and patent applications. The 1-methyl-1H-pyrazol-5-yl fragment in this compound is particularly valuable for designing kinase inhibitors, which are crucial in cancer therapy and inflammatory disease treatment.

From a synthetic chemistry perspective, methyl 3-(1-methyl-1H-pyrazol-5-yl)prop-2-ynoate serves as an excellent precursor for various transformations. The ester group can undergo hydrolysis, reduction, or aminolysis, while the alkyne moiety participates in cross-coupling reactions. These characteristics make it a versatile building block for constructing more complex molecular architectures, answering the growing need for diverse chemical space exploration in modern drug discovery.

The compound's applications extend beyond pharmaceuticals into the agrochemical sector. Many modern pesticides and herbicides incorporate pyrazole derivatives as active ingredients, driving interest in intermediates like methyl 3-(1-methyl-1H-pyrazol-5-yl)prop-2-ynoate. With increasing global focus on sustainable agriculture and crop protection, this compound's role in developing next-generation agrochemicals becomes increasingly significant.

Quality control of methyl 3-(1-methyl-1H-pyrazol-5-yl)prop-2-ynoate typically involves HPLC analysis, with purity standards often exceeding 98%. Storage recommendations generally suggest keeping the compound in cool, dry conditions, protected from light to maintain stability. These handling protocols reflect current Good Manufacturing Practice (cGMP) standards that are increasingly demanded by pharmaceutical and chemical industries worldwide.

Market analysis indicates steady growth in the fine chemicals sector, particularly for specialized intermediates like CAS 1341384-88-0. The compound's commercial availability through major chemical suppliers has expanded in recent years, responding to growing research needs. Pricing trends show moderate fluctuations, influenced by raw material costs and regional manufacturing capacities.

Environmental and safety considerations for methyl 3-(1-methyl-1H-pyrazol-5-yl)prop-2-ynoate follow standard laboratory chemical protocols. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and eye protection is recommended during handling. These precautions align with current laboratory safety trends emphasizing responsible chemical management and green chemistry principles.

Recent scientific literature highlights innovative applications of pyrazole-alkyne conjugates in materials science, particularly in polymer chemistry and surface modification. The compound's ability to participate in various coupling reactions makes it valuable for creating functional materials with tailored properties. This aligns with growing interest in smart materials and advanced coatings across multiple industries.

For researchers sourcing methyl 3-(1-methyl-1H-pyrazol-5-yl)prop-2-ynoate, verification of CAS 1341384-88-0 authenticity through analytical techniques like NMR and mass spectrometry is recommended. This practice has become increasingly important with the rise of online chemical marketplaces and the need to ensure material quality in sensitive applications such as pharmaceutical development.

The future outlook for methyl 3-(1-methyl-1H-pyrazol-5-yl)prop-2-ynoate appears promising, with potential applications emerging in areas like chemical biology and diagnostic probe development. As research into targeted therapies and precision medicine advances, the demand for specialized building blocks like this compound is expected to grow correspondingly.

In conclusion, methyl 3-(1-methyl-1H-pyrazol-5-yl)prop-2-ynoate (CAS No. 1341384-88-0) represents a valuable chemical tool with diverse applications across multiple scientific disciplines. Its unique structural features and synthetic versatility position it as an important intermediate in contemporary chemical research and industrial applications, particularly in the development of biologically active compounds and advanced materials.